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Compound of Interest

Compound Name: Muscopyridine

Cat. No.: B1213017

An In-depth Technical Guide to Muscopyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Muscopyridine, a naturally
occurring pyridine alkaloid and a constituent of musk. This document consolidates critical data
on its chemical identity, physicochemical properties, and established experimental protocols for
its synthesis and isolation.

Chemical Identity and Structure

Muscopyridine, a significant component of natural musk, is characterized by the following
identifiers and structural details.

CAS Number: 501-08-6
Chemical Structure:
(3R)-3-methyl-16-azabicyclo[10.3.1]hexadeca-1(15),12(16),13-triene

l».Chemical structure of Muscopyridine

Image Credit: National Center for Biotechnology Information. PubChem Compound Summary
for CID 193306, Muscopyridine. --INVALID-LINK--. Accessed [Current Date].
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Physicochemical Properties

The following table summarizes the key physicochemical properties of Muscopyridine,

essential for experimental design and computational modeling.

Property Value Source
Molecular Formula CieH2sN [1][2]
Molecular Weight 231.38 g/mol [1]
Boiling Point 138-143 °C at 2.2 mmHg

Refractive Index (n D2)

1.5206

Density (d2°) 0.9669 g/cm?3
Optical Rotation ([a]D23) +17.4°
logP 5.6 [1]

Experimental Protocols

This section details established methodologies for the isolation and synthesis of
Muscopyridine, providing a foundation for its laboratory preparation and study.

Isolation from Natural Musk

Muscopyridine can be isolated from the glandular secretions of the male musk deer (Moschus
moschiferus). The following protocol is based on the classical method described by Prelog et
al.

Protocol:

o Extraction: Exhaustively extract crude musk with an agueous solution of tartaric acid
followed by 10% hydrochloric acid.

» Basification: Make the filtered aqueous solutions alkaline with potassium hydroxide (KOH).

e Solvent Extraction: Extract the alkaline solution with diethyl ether.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1213017?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8214773/
https://www.researchgate.net/profile/Michael-Zviely/publication/265132771_ChemInform_Abstract_Muscopyridines_Alkaloids_That_Complete_the_Animalistic_Character_of_Musk/links/5e0f0dd692851c8364ade31b/ChemInform-Abstract-Muscopyridines-Alkaloids-That-Complete-the-Animalistic-Character-of-Musk.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8214773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8214773/
https://www.benchchem.com/product/b1213017?utm_src=pdf-body
https://www.benchchem.com/product/b1213017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Concentration: Distill off the ether to obtain a residue and an oil.

« Distillation: Distill the oil under reduced pressure to yield Muscopyridine. This process
typically yields about 0.75 g of Muscopyridine from 2 kg of crude musk.

Total Synthesis of Muscopyridine

Several total synthesis routes for Muscopyridine have been reported. One notable approach
involves a multi-step process starting from cyclododecanone.

Key Steps:

Stobbe Condensation: React cyclododecanone to form a bicyclic hydrocarbon intermediate.
e Cyclization, Decarboxylation, and Wolff-Kishner Reduction: Further modify the intermediate.
o Schmidt Reaction: Treat the resulting compound with hydrazoic acid.

» Dehydrogenation: Dehydrogenate the product to yield a mixture of 2,3- and 2,6-
decamethylenepyridines.

» N-Oxide Formation and Rearrangement: Convert the 2,6-isomer to its N-oxide and rearrange
it.

» Hydrolysis and Oxidation: Hydrolyze and then oxidize the rearranged product to a ketone.

¢ Methylation and Wolff-Kishner Reduction: Complete the synthesis by direct methylation and
a final Wolff-Kishner reduction to yield racemic muscopyridine.

A more recent one-step preparation involves a cross-coupling method. This is achieved by the
slow, dropwise addition of a THF solution of a di-Grignard reagent to a stirred mixture of an
equimolar quantity of a dichloropyridine in THF with a catalytic amount of Ni(dppp)Clz under a
nitrogen atmosphere. The reaction mixture is maintained at 35-40°C for up to 20 hours.

Biological Activity and Mechanism of Action

Muscopyridine is a component of natural musk, which has a long history of use in traditional
Chinese medicine for its purported anti-inflammatory and neuroprotective effects. However,
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research on the specific pharmacological activities and signaling pathways of isolated
Muscopyridine is limited. Most studies have focused on muscone, the principal odoriferous
and bioactive component of musk.

Further investigation is required to elucidate the distinct molecular mechanisms and signaling
pathways through which Muscopyridine exerts its biological effects.

Visualizations
Experimental Workflow: Isolation and Synthesis

The following diagram illustrates a generalized workflow for obtaining Muscopyridine,
combining both isolation from natural sources and a synthetic route.

Caption: Generalized workflow for obtaining Muscopyridine.

This guide provides a foundational understanding of Muscopyridine for scientific and research
applications. Further studies are encouraged to fully characterize its biological activities and
potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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